Cas no 103506-04-3 (Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester)
103506-04-3 structure
Product Name:Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester
CAS No:103506-04-3
MF:C21H20N2O10
MW:460.390906333923
CID:125704
PubChem ID:29945524
Update Time:2025-04-18
Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester
- diethyl 2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylidene]propanedioate
- [4-(4-methoxy-phenoxy)-3,5-dinitro-benzylidene]-malonic acid diethyl ester
- 2-[4-(4-METHOXY-PHENOXY)-3,5-DINITRO-BENZYLIDENE]-MALONIC ACID DIETHYL ESTER
- Diethyl {[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylidene}propanedioate
- A856976
- CS-0440282
- 103506-04-3
- DTXSID80652369
- Diethyl 2-(4-(4-methoxyphenoxy)-3,5-dinitrobenzylidene)malonate
- F11659
-
- Inchi: 1S/C21H20N2O10/c1-4-31-20(24)16(21(25)32-5-2)10-13-11-17(22(26)27)19(18(12-13)23(28)29)33-15-8-6-14(30-3)7-9-15/h6-12H,4-5H2,1-3H3
- InChI Key: CJVVFOXWKCNMFB-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC)C1C(=CC(/C=C(\C(=O)OCC)/C(=O)OCC)=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 460.11179484g/mol
- Monoisotopic Mass: 460.11179484g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 692
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 163Ų
Propanedioic acid,2-[[4-(4-methoxyphenoxy)-3,5-dinitrophenyl]methylene]-, 1,3-diethyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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